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Compound of Interest

Compound Name: 2-(2-aminophenyl)acetonitrile

Cat. No.: B023982 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(2-aminophenyl)acetonitrile.

The following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-(2-aminophenyl)acetonitrile is not readily

available, its structure, containing an aminophenyl group and a nitrile group, suggests hazards

similar to related compounds like 2-(4-aminophenyl)acetonitrile and acetonitrile. The primary

hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Flammability: May be a flammable liquid and vapor, similar to acetonitrile.[1][2]

It is imperative to handle this compound with the appropriate personal protective equipment

and engineering controls.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of the related

compound, 2-(4-aminophenyl)acetonitrile, which can be used as a reference.
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Property Value

CAS Number 3544-25-0[3][4]

Molecular Formula C₈H₈N₂[3][4]

Molecular Weight 132.16 g/mol [3][4]

Appearance Light yellow crystalline substance[4]

Melting Point 45-48 °C[3][4]

Boiling Point 312.0 °C at 760 mmHg[3][4]

Density 1.1 g/cm³[3]

Flash Point 136.3 °C[3]

Solubility Slightly soluble in water[4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 2-(2-aminophenyl)acetonitrile.
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PPE Category Specifications and Guidelines

Eye and Face Protection

Wear chemical splash goggles that meet ANSI

Z87.1 standards. A face shield should be worn

over safety glasses if there is a risk of splashing

or explosion.[5]

Skin Protection

Gloves: Wear chemical-resistant gloves, such

as nitrile or neoprene.[5] Inspect gloves before

each use and change them immediately upon

contact with the chemical. For enhanced

protection, consider double-gloving. Lab Coat: A

Nomex® or similar flame-resistant lab coat with

a closed front and long sleeves is required.[5]

Respiratory Protection

All handling should be done in a certified

chemical fume hood to avoid inhalation of

vapors or dust.[1][6] If engineering controls are

not sufficient, a NIOSH-approved respirator with

appropriate cartridges must be used.[3][5]

Footwear
Wear closed-toe, closed-heel shoes that cover

the entire foot.[5][7]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and ensure it is in good condition.

Have an emergency eyewash station and safety shower readily accessible.[3]
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Keep a spill kit with appropriate absorbent materials (e.g., vermiculite, dry sand) nearby.[6]

Handling:

Conduct all manipulations of 2-(2-aminophenyl)acetonitrile within the fume hood.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the work area.[1]

Use non-sparking tools and take precautions against static discharge, especially if the

compound is flammable.[1][2]

Keep the container tightly closed when not in use.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][8]

Store away from incompatible materials and sources of ignition.[1][2]

Spill and Emergency Procedures
Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.[6]

Scoop the absorbed material into a labeled, sealable container for hazardous waste.[6]

Clean the spill area with soap and water.[6]

Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's environmental health and safety department immediately.
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First Aid:

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][9]

Step-by-Step Disposal Plan
Waste Segregation: All materials contaminated with 2-(2-aminophenyl)acetonitrile,

including empty containers, used PPE, and spill cleanup materials, must be treated as

hazardous waste.[6]

Waste Collection:

Collect solid waste in a clearly labeled, sealable, and chemically compatible container.

Collect liquid waste in a separate, labeled, and appropriate hazardous waste container.

Final Disposal: Dispose of the hazardous waste through a licensed professional waste

disposal service in accordance with all federal, state, and local regulations.[6][10] Do not

dispose of it down the drain or in regular trash.

Safe Handling Workflow

1. Preparation 2. Handling 3. Cleanup & Storage 4. Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(2-aminophenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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